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Compound of Interest

Tert-butyl 1-oxa-6-
Compound Name:

azaspiro[3.4]octane-6-carboxylate
CAS No.: 1264635-65-5

Cat. No.: B572492

Get Quote

\ J

A Note on Data Availability: Comprehensive biological evaluation data for "Tert-butyl 1-oxa-6-
azaspiro[3.4]octane-6-carboxylate" and its direct derivatives are not readily available in the
public domain. This guide, therefore, presents a comparative analysis of closely related and
well-researched spiropiperidine derivatives, which share a similar spirocyclic core and are of
significant interest in medicinal chemistry. The experimental data and protocols provided herein
are based on studies of these alternative compounds and serve as a valuable reference for
researchers exploring the biological potential of novel azaspirocyclic scaffolds.

This guide offers an objective comparison of the anti-cancer performance of various
spiropiperidine derivatives, supported by experimental data from published studies. It is
intended for researchers, scientists, and drug development professionals.

Comparative Biological Activity of Spiropiperidine
Derivatives
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The following tables summarize the in vitro cytotoxic activity of selected spiropiperidine
derivatives against various human cancer cell lines. The half-maximal inhibitory concentration
(IC50) is a measure of the potency of a substance in inhibiting a specific biological or
biochemical function.

Table 1: Cytotoxic Activity of Spiro[chroman-2,4'-piperidin]-4-one Derivatives[1]

Compound Cancer Cell Line IC50 (pM)
Compound 15 MCF-7 (Breast Carcinoma) 18.77
A2780 (Ovarian Cancer) 47.05
HT-29 (Colorectal

_ 35.14
Adenocarcinoma)
Compound 16 MCF-7 (Breast Carcinoma) 0.31
A2780 (Ovarian Cancer) 5.62
HT-29 (Colorectal

2.48

Adenocarcinoma)

Table 2: Cytotoxic Activity of Spiro-pyrrolopyridazine (SPP) Derivatives|[2]

Non-
tumorigenic o
Cancer Cell . Selectivity
Compound . IC50 (uM) Cell Line
Line Index (SI)
(HEK-293) IC50
(nM)
SPP3 MCF-7 (Breast) 5.4 7.5 1.39
H69AR (Lung) 5.7 7.5 1.32
PC-3 (Prostate) 6.8 7.5 1.10
SPP10 MCF-7 (Breast) 2.31 26.8 11.60
HB9AR (Lung) 3.16 26.8 8.48
PC-3 (Prostate) 4.2 26.8 6.38
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Table 3: Antileishmanial Activity of Spiro-piperidine Derivatives[3]

Compound Leishmania major (Amastigote) IC50 (pM)
8a 0.89
9a 0.50
Miltefosine (Standard) 8.08

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of the compounds on cancer cells.[4][5][6]

[7]

Materials:

o Cancer cell lines (e.g., MCF-7, A549, Hela)

o Complete cell culture medium (e.g., DMEM with 10% FBS)
e Test compounds (dissolved in DMSO)

o 96-well flat-bottom sterile microplates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent (5 mg/mL in
PBS)

¢ Solubilization solution (e.g., DMSO)
o Phosphate-buffered saline (PBS)
o Multichannel pipette

» Microplate reader
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Procedure:

o Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 103 to 1 x 104 cells/well in 100
pL of complete culture medium and incubate for 24 hours at 37°C in a 5% CO:2 incubator.

o Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium.
Replace the existing medium with 100 puL of the medium containing the compounds at
various concentrations. Include a vehicle control (DMSO) and a blank (medium only).

e Incubation: Incubate the plates for 48 to 72 hours.
e MTT Addition: Add 10 pL of MTT reagent to each well and incubate for 2-4 hours at 37°C.

e Formazan Solubilization: Carefully remove the medium and add 100 uL of DMSO to each
well to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the IC50 values.

Western Blot Analysis for Apoptosis Markers

This protocol is used to investigate the mechanism of cell death induced by the compounds.[8]
[O1[10][11][12]

Materials:

» Treated and untreated cancer cells

» RIPA lysis buffer with protease and phosphatase inhibitors
» Bradford or BCA protein assay kit

o Laemmli sample buffer

o SDS-polyacrylamide gels

¢ PVDF or nitrocellulose membranes
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Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved caspase-3, anti-PARP, anti-3-
actin)

HRP-conjugated secondary antibodies

Enhanced chemiluminescence (ECL) detection reagent

Imaging system

Procedure:

Protein Extraction: Lyse the cells in RIPA buffer, quantify the protein concentration using a
protein assay Kkit.

Sample Preparation: Mix equal amounts of protein (20-40 pg) with Laemmli sample buffer
and heat at 95°C for 5 minutes.

SDS-PAGE: Separate the proteins on an SDS-polyacrylamide gel.

Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C,
followed by incubation with HRP-conjugated secondary antibodies for 1 hour at room
temperature.

Detection: Detect the protein bands using an ECL reagent and an imaging system.

Analysis: Quantify the band intensities and normalize to a loading control like B-actin.

Visualizations

Experimental Workflow and Signaling Pathway
Diagrams
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The following diagrams, created using the DOT language, illustrate a typical experimental
workflow for evaluating anticancer compounds and a key signaling pathway often implicated in
cancer progression.
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Caption: Experimental workflow for the biological evaluation of novel anticancer compounds.
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Caption: The PI3K/Akt signaling pathway, a key regulator of cell survival and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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